Cas no 637755-88-5 (ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate)

• Product Name: ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate
• CAS No: 637755-88-5
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 6327491
• PubChem ID: 1192765
• Update Time: 2025-05-21

ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate
• ChemDiv3_003500
• 637755-88-5
• ethyl 4-(cyclopentyliminomethyl)-5-hydroxy-2-methylbenzo[g][1]benzofuran-3-carboxylate
• Z57300784
• (Z)-ethyl 4-((cyclopentylamino)methylene)-2-methyl-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate
• ethyl (4Z)-4-[(cyclopentylamino)methylidene]-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate
• F1094-0113
• BRD-K30784645-001-01-7
• HMS1482P02
• IDI1_021410
• AKOS001186845
• AKOS000808090

• Inchi： 1S/C22H23NO4/c1-3-26-22(25)18-13(2)27-21-16-11-7-6-10-15(16)20(24)17(19(18)21)12-23-14-8-4-5-9-14/h6-7,10-12,14,24H,3-5,8-9H2,1-2H3/b23-12+
• InChI Key： JMHYUKSJAPTZHE-FSJBWODESA-N
• SMILES： O1C(C)=C(C(=O)OCC)C2=C1C1C=CC=CC=1C(=C2/C=N/C1CCCC1)O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho1,2-bfuran-3-carboxylate

Ethyl (4Z)-4-(Cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate (CAS No. 637755-88-5): A Comprehensive Overview

Ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate (CAS No. 637755-88-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthofurans, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopentylamino group and the methylidene moiety, contribute to its distinct chemical properties and biological activities.

The cyclopentylamino group in the structure of ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate plays a crucial role in modulating its pharmacological profile. Recent studies have shown that this group can enhance the compound's ability to interact with specific biological targets, such as enzymes and receptors. This interaction is critical for the compound's potential use in treating various diseases, including cancer and neurological disorders.

The methylidene moiety in the structure is another key feature that influences the compound's reactivity and stability. The presence of this moiety can affect the compound's solubility and bioavailability, which are important factors in drug development. Research has demonstrated that compounds with a methylidene group often exhibit improved pharmacokinetic properties, making them more suitable for clinical applications.

The naphthofuran core of ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate is a versatile scaffold that has been extensively studied for its potential therapeutic applications. Naphthofurans are known for their antioxidant and anti-inflammatory properties, which make them attractive candidates for the development of new drugs. The naphthofuran core can be modified to enhance its biological activity and selectivity, thereby improving its therapeutic potential.

In terms of synthesis, ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the condensation of a cyclopentylamine derivative with a suitable naphthofuran precursor, followed by esterification to form the final product. The synthetic route is highly efficient and can be scaled up for large-scale production, making it suitable for industrial applications.

Recent advancements in computational chemistry have also contributed to our understanding of ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate. Molecular modeling studies have provided insights into the compound's three-dimensional structure and its interactions with biological targets. These studies have helped identify key structural features that are responsible for the compound's biological activity and have guided the design of more potent analogs.

In preclinical studies, ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate has shown promising results in various disease models. For example, it has demonstrated significant antitumor activity against several cancer cell lines, including breast cancer and lung cancer cells. Additionally, it has shown neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate has been evaluated in several preclinical studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are needed to fully assess its safety and efficacy in human subjects.

In conclusion, ethyl (4Z)-4-(cyclopentylamino)methylidene-2-methyl-5-oxo-4H,5H-naphtho[1,2-b]furan-3-carboxylate (CAS No. 637755-88-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.